Cas no 64842-90-6 (Benzoyl chloride,2-amino-5-methyl-)

Benzoyl chloride,2-amino-5-methyl- structure
64842-90-6 structure
Product Name:Benzoyl chloride,2-amino-5-methyl-
CAS No:64842-90-6
MF:C8H8ClNO
MW:169.608221054077
CID:501228
PubChem ID:21489143
Update Time:2025-04-19

Benzoyl chloride,2-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,2-amino-5-methyl-
    • 2-amino-5-methylbenzoyl chloride
    • Benzoyl chloride, 2-amino-5-methyl- (9CI)
    • 64842-90-6
    • DTXSID20614724
    • AKOS006318931
    • SCHEMBL7924573
    • Benzoyl chloride,2-amino-5-methyl-(9ci)
    • MDL: MFCD11617088
    • Inchi: 1S/C8H8ClNO/c1-5-2-3-7(10)6(4-5)8(9)11/h2-4H,10H2,1H3
    • InChI Key: GQSWECWZJBCMAD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=CC=1N)=O

Computed Properties

  • Exact Mass: 169.0294416g/mol
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.1Ų
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